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molecular formula C11H22O B1222714 4,8-Dimethylnon-7-en-2-ol CAS No. 40596-76-7

4,8-Dimethylnon-7-en-2-ol

Cat. No. B1222714
CAS RN: 40596-76-7
M. Wt: 170.29 g/mol
InChI Key: CUIWFRIESJGBPX-UHFFFAOYSA-N
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Patent
US03970704

Procedure details

Eighty ml. of a 3M solution of methylmagnesium bromide in ether is added slowly to 31 g. of citronellal in 250 ml. of dry ether. The mixture is heated at reflux for about 1 hour, cooled to 0° and treated with saturated aqueous ammonium chloride until reaction subsides. The organic layer is separated and the aqueous layer extracted with ether. The organic layer and ether extracts are combined, washed with water and brine and dried over magnesium sulfate. Evaporation of the solvent gives 4,8-dimethylnon-7-en-2-ol.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
citronellal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
4,8-dimethylnon-7-en-2-ol

Identifiers

REACTION_CXSMILES
[CH3:1][Mg]Br.[CH3:4][C:5](=[CH:7][CH2:8][CH2:9][CH:10]([CH2:12][CH:13]=[O:14])[CH3:11])[CH3:6].[Cl-].[NH4+]>CCOCC>[CH3:11][CH:10]([CH2:9][CH2:8][CH:7]=[C:5]([CH3:6])[CH3:4])[CH2:12][CH:13]([OH:14])[CH3:1] |f:2.3|

Inputs

Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methylmagnesium bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[Mg]Br
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC
Step Two
Name
citronellal
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC(C)=CCCC(C)CC=O
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for about 1 hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled to 0°
CUSTOM
Type
CUSTOM
Details
The organic layer is separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with ether
WASH
Type
WASH
Details
washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Evaporation of the solvent

Outcomes

Product
Name
4,8-dimethylnon-7-en-2-ol
Type
product
Smiles
CC(CC(C)O)CCC=C(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.